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Compound of Interest

2-(4-Propylphenyl)quinoline-4-
Compound Name:
carboxylic acid

CAS No.: 350997-40-9

Cat. No.: B1299835

Get Quote

Introduction & Mechanism of Action

2-(4-Propylphenyl)quinoline-4-carboxylic acid is a synthetic small molecule belonging to the
2-arylquinoline-4-carboxylic acid class. This scaffold has gained significant attention in modern
pharmacology as a privileged structure for GPR35 agonism. While the parent compound,
Cinchophen, is a weak GPR35 agonist, substitution at the para-position of the phenyl ring (e.g.,
with a propyl group) significantly enhances lipophilicity and receptor binding affinity.

Biological Context[1][2][3][4][5]

e GPR35: An orphan GPCR predominantly expressed in the gastrointestinal tract and immune
cells. It couples to G

and G
pathways. Activation is linked to anti-inflammatory responses and pain modulation.

e Mechanism: The compound binds to the orthosteric site of GPR35, inducing a
conformational change that recruits G-proteins. In engineered assay systems (co-expressing
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), this activation triggers Phospholipase C (PLC) activity, leading to IP3 generation and
intracellular Calcium (

) release.

Pathway Visualization

The following diagram illustrates the signal transduction pathway utilized in this assay protocol.
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Figure 1: Signal transduction pathway for GPR35 activation in a G
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forced-coupling system.

Material Preparation
Compound Handling

The carboxylic acid moiety makes this compound acidic, while the propyl-phenyl and quinoline

rings provide high lipophilicity.

e Molecular Weight: ~291.35 g/mol (Estimate based on formula

)

 Solubility: Poor in water. Soluble in DMSO (Dimethyl sulfoxide).

Stock Solution Protocol

» Weighing: Accurately weigh 2.91 mg of the compound.

¢ Dissolution: Add 1.0 mL of 100% molecular biology grade DMSO to create a 10 mM Stock

Solution.

» Vortexing: Vortex vigorously for 30 seconds. If particulate matter remains, sonicate at 40°C

for 5 minutes.

o Storage: Aliquot into light-protective amber tubes and store at -20°C. Avoid repeated freeze-

thaw cycles.

Table 1: Preparation of Assay Working Solutions

Step Concentration Diluent Procedure
Stock 10 mM DMSO Store at -20°C.
Dilute 3 pL Stock into
Intermediate 30 uM Assay Buffer 997 uL Buffer (0.3%
DMSO).
1:3 dilution when
Final Assay 10 uM In-Well added to cells (Final
DMSO 0.1%).
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Experimental Protocol: GPR35 Calcium Mobilization
Assay

Objective: To determine the agonist potency (

) of the compound. Cell Line: HEK293 or CHO cells stably expressing human GPR35 and the
chimeric G-protein G

(to force Calcium coupling).

Reagents Required[5]

o Assay Buffer: HBSS (Hank's Balanced Salt Solution) + 20 mM HEPES, pH 7.4.
e Calcium Dye: Fluo-4 AM or Calcium-6 (Molecular Devices).
e Probenecid: 2.5 mM (to prevent dye leakage via anion transporters).

o Positive Control: Zaprinast or Pamoic Acid.

Step-by-Step Workflow
Phase 1: Cell Seeding (Day -1)

o Harvest HEK293-GPR35-Gqi5 cells using Accutase (avoid Trypsin to preserve receptors).
e Resuspend cells in culture medium at

cells/mL.

e Dispense 20 pL/well (

cells) into a 384-well black-wall/clear-bottom poly-D-lysine coated plate.

 Incubate overnight at 37°C, 5%

Phase 2: Dye Loading (Day 0)

e Prepare Dye Loading Solution:
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[e]

Fluo-4 AM (4 pM final).

(¢]

Probenecid (2.5 mM).

[¢]

Pluronic F-127 (0.04%).

[¢]

Dissolve in Assay Buffer.

e Remove culture medium from the plate (gentle aspiration).
e Add 20 pL of Dye Loading Solution to each well.

 Incubate for 60 minutes at 37°C, followed by 15 minutes at Room Temperature (RT) to
equilibrate.

Phase 3: Compound Addition & Reading

o Prepare a 10-point serial dilution of 2-(4-Propylphenyl)quinoline-4-carboxylic acid in
Assay Buffer (3x concentration). Range: 1 nM to 30 uM.

o Transfer the assay plate to a FLIPR (Fluorometric Imaging Plate Reader) or compatible
multimode reader (e.g., EnVision).

e Baseline Read: Record fluorescence (Ex 488nm / Em 525nm) for 10 seconds.

« Injection: Inject 10 L of the 3x compound solution into the 20 pL dye-loaded cells.

Kinetic Read: Continuously record fluorescence for 120 seconds.

Workflow Visualization
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Figure 2: Step-by-step workflow for the Calcium Mobilization Assay.

Data Analysis & Interpretation
Calculation

» Response Quantification: Calculate the Max-Min RFU (Relative Fluorescence Units) for the
kinetic trace of each well.

« Normalization: Normalize data to the Positive Control (100% response) and Vehicle Control
(0% response).

e Curve Fitting: Plot % Activation vs. Log[Compound Concentration]. Fit the data to a 4-
parameter logistic (4PL) equation to determine the

Expected Results

o Agonist Profile: You should observe a dose-dependent increase in intracellular calcium.
o Potency: Based on structural analogs (Cinchophen

), the propyl derivative is expected to be more potent, likely in the low micromolar or high
nanomolar range (0.5 - 5 uM) due to increased hydrophobic interaction with the receptor
pocket.

Troubleshooting

o Low Signal: Ensure cells are confluent and Gqi5 expression is maintained (check antibiotic
selection).

e Precipitation: The compound is hydrophobic. Ensure DMSO concentration does not exceed
0.5% and avoid storing diluted aqueous solutions for long periods.

Secondary Assay: Specificity Check (DHODH)

Since the 2-arylquinoline-4-carboxylic acid scaffold is also associated with Dihydroorotate
Dehydrogenase (DHODH) inhibition (similar to Brequinar), it is critical to verify if the observed
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effects are GPR35-specific or if the compound has dual activity.
Protocol Summary (DHODH Enzymatic Assay):

e Reaction Mix: Recombinant human DHODH, Dihydroorotate (substrate), and DCIP
(chromogen) in buffer.

o Detection: Measure the reduction of DCIP (blue to colorless) at 600 nm.

« Interpretation: If the compound inhibits the decrease in absorbance, it is a DHODH inhibitor.
This is a crucial control for specificity in anti-inflammatory research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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